Cas no 185945-91-9 (Benzamide, 5-fluoro-4-methyl-2-nitro-)
185945-91-9 structure
Product Name:Benzamide, 5-fluoro-4-methyl-2-nitro-
CAS No:185945-91-9
MF:C8H7FN2O3
MW:198.151185274124
CID:3830169
PubChem ID:85710439
Update Time:2025-04-22
Benzamide, 5-fluoro-4-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 5-fluoro-4-methyl-2-nitro-
- 5-Fluoro-4-methyl-2-nitrobenzamide
- 185945-91-9
-
- Inchi: 1S/C8H7FN2O3/c1-4-2-7(11(13)14)5(8(10)12)3-6(4)9/h2-3H,1H3,(H2,10,12)
- InChI Key: ONJCHCBIXVFGFU-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=CC(F)=C(C)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 198.04407025Da
- Monoisotopic Mass: 198.04407025Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 88.9Ų
Benzamide, 5-fluoro-4-methyl-2-nitro- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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